Cas no 2640934-76-3 (3-methyl-6-(pyridin-3-yloxy)pyridazine)

• Product Name: 3-methyl-6-(pyridin-3-yloxy)pyridazine
• CAS No: 2640934-76-3
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 5327345
• Update Time: 2025-08-02

3-methyl-6-(pyridin-3-yloxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-6-(3-pyridinyloxy)pyridazine
• 3-methyl-6-(pyridin-3-yloxy)pyridazine

• Inchi： 1S/C10H9N3O/c1-8-4-5-10(13-12-8)14-9-3-2-6-11-7-9/h2-7H,1H3
• InChI Key： CJHIRJVNCVTBNJ-UHFFFAOYSA-N
• SMILES： C1(C)=NN=C(OC2=CC=CN=C2)C=C1

Experimental Properties

• Density: 1.200±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 372.6±27.0 °C(Predicted)
• pka: 3.90±0.10(Predicted)

Additional information on 3-methyl-6-(pyridin-3-yloxy)pyridazine

3-methyl-6-(pyridin-3-yloxy)pyridazine (CAS No. 2640934-76-3): A Comprehensive Overview of Its Properties and Applications

In the realm of heterocyclic chemistry, 3-methyl-6-(pyridin-3-yloxy)pyridazine (CAS No. 2640934-76-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This article delves into the molecular characteristics, synthesis pathways, and burgeoning applications of this compound, while also addressing common queries and trending topics in the field.

The pyridazine core of 3-methyl-6-(pyridin-3-yloxy)pyridazine is a nitrogen-containing heterocycle that has garnered attention for its versatility in medicinal chemistry and material science. The methyl group at the 3-position and the pyridin-3-yloxy moiety at the 6-position contribute to its distinct electronic and steric properties, making it a valuable scaffold for further functionalization. Researchers are increasingly exploring its role in the development of novel pharmaceutical intermediates and agrochemicals, aligning with the growing demand for sustainable and efficient chemical solutions.

One of the most frequently searched questions in this domain is: *"What are the synthetic routes for 3-methyl-6-(pyridin-3-yloxy)pyridazine?"* The compound can be synthesized via nucleophilic aromatic substitution (SNAr) reactions, where a pyridin-3-ol derivative reacts with a halogenated pyridazine precursor. Recent advancements in catalytic methods and green chemistry have further optimized these synthetic protocols, reducing waste and improving yields—a topic of high relevance in today’s environmentally conscious research landscape.

Another hot topic is the compound’s potential in drug discovery. Its heterocyclic framework is often found in bioactive molecules, and preliminary studies suggest it could serve as a building block for kinase inhibitors or GPCR modulators. This aligns with the broader trend of targeting protein-protein interactions and allosteric sites in modern therapeutics. Additionally, its solubility and stability profiles make it a candidate for formulation development, a critical aspect of pharmaceutical R&D.

From a material science perspective, 3-methyl-6-(pyridin-3-yloxy)pyridazine has shown promise in the design of organic semiconductors and light-emitting diodes (OLEDs). Its electron-deficient pyridazine ring and conjugated system facilitate charge transport, a property highly sought after in optoelectronic devices. This application is particularly timely, given the surge in demand for energy-efficient technologies and flexible electronics.

In conclusion, 3-methyl-6-(pyridin-3-yloxy)pyridazine (CAS No. 2640934-76-3) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its synthesis, properties, and potential uses continue to inspire innovation, making it a focal point for researchers and industry professionals alike. By addressing trending topics such as green synthesis, drug discovery, and optoelectronics, this article aims to provide a holistic and engaging resource for those exploring this fascinating molecule.